Cas no 1392803-43-8 ((3-methoxyazetidin-3-yl)methanamine dihydrochloride)

• Product Name: (3-methoxyazetidin-3-yl)methanamine dihydrochloride
• CAS No: 1392803-43-8
• MF: C₆H₁₅Cl₂NO
• MW: 188.095400094986
• MDL: MFCD23106147
• CID: 4593566
• PubChem ID: 72208299
• Update Time: 2025-06-30

(3-methoxyazetidin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyazetidine-3-methanamine dihydrochloride
• 3-METHOXYAZETIDINE-3-METHANAMINE 2HCL
• (3-methoxyazetidin-3-yl)methanamine dihydrochloride
• 1392803-43-8
• SB20926
• (3-methoxyazetidin-3-yl)methanamine;dihydrochloride
• P13640
• 3-Methoxyazetidine-3-methanaminedihydrochloride
• CS-0057639
• PB39199

• MDL： MFCD23106147
• Inchi： 1S/C6H13NO.2ClH/c1-8-6(5-7)3-2-4-6;;/h2-5,7H2,1H3;2*1H
• InChI Key： LIFGXSXAHYIMQV-UHFFFAOYSA-N
• SMILES： C1CC(CN)(OC)C1.Cl.Cl

Computed Properties

• Exact Mass: 188.0483185g/mol
• Monoisotopic Mass: 188.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on (3-methoxyazetidin-3-yl)methanamine dihydrochloride

Comprehensive Overview of (3-methoxyazetidin-3-yl)methanamine dihydrochloride (CAS No. 1392803-43-8)

(3-methoxyazetidin-3-yl)methanamine dihydrochloride (CAS No. 1392803-43-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine ring structure and methoxy functional group, serves as a versatile intermediate in drug discovery. Its molecular formula and structural features make it particularly valuable for designing novel therapeutic agents targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The growing interest in small molecule therapeutics has propelled research into compounds like (3-methoxyazetidin-3-yl)methanamine dihydrochloride. Researchers frequently explore its potential as a building block for kinase inhibitors or GPCR modulators, addressing high-demand areas such as oncology and CNS diseases. Recent publications highlight its role in optimizing drug bioavailability and blood-brain barrier penetration, critical factors in modern neuropharmacology.

From a synthetic chemistry perspective, the azetidine scaffold in this compound offers distinct advantages. Its constrained ring geometry enhances molecular rigidity, often improving target selectivity—a key consideration in fragment-based drug design. The dihydrochloride salt form ensures improved solubility for in vitro assays, addressing common formulation challenges in early-stage drug development. These properties explain its frequent appearance in patents related to neurodegenerative disease treatments and metabolic syndrome therapeutics.

Analytical characterization of CAS No. 1392803-43-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions makes it suitable for prodrug development, another trending topic in pharmaceutical forums. Industry discussions often focus on its potential synergy with bioconjugation strategies for targeted drug delivery systems—a hot topic in ADC (antibody-drug conjugate) research circles.

Environmental and safety profiles of (3-methoxyazetidin-3-yl)methanamine dihydrochloride comply with standard laboratory handling protocols. While not classified as hazardous, proper PPE measures are recommended during manipulation, reflecting broader industry emphasis on green chemistry principles. The compound's storage stability at controlled temperatures (−20°C) ensures reliable performance in long-term research projects.

Market intelligence reveals increasing procurement of this compound by CROs (Contract Research Organizations) specializing in central nervous system drug discovery. Its appearance in several preclinical study reports suggests expanding applications, particularly in pain management and cognitive enhancement research—areas receiving substantial investment in the post-pandemic research landscape.

For researchers querying "azetidine derivatives in drug design" or "CAS 1392803-43-8 supplier", understanding this compound's structure-activity relationships proves invaluable. The methoxyazetidine moiety's electron-donating properties influence receptor binding kinetics, a frequent discussion point in medicinal chemistry webinars. Such detailed knowledge assists in rational lead compound optimization strategies.

Emerging applications include potential use in PET tracer development due to the compound's ability to incorporate radioisotopes—a technique gaining traction in diagnostic imaging research. This aligns with increasing PubMed citations combining "1392803-43-8" with terms like "molecular imaging probes" or "neuroreceptor ligands".

Quality control specifications for (3-methoxyazetidin-3-yl)methanamine dihydrochloride typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents—reflecting industry-wide quality benchmarks. These standards support reproducible results in high-throughput screening platforms, where consistency across batches is paramount.

In conclusion, CAS No. 1392803-43-8 represents a strategically important compound in contemporary drug discovery. Its dual functionality as both a hydrogen bond donor and acceptor, combined with favorable physicochemical properties, positions it as a valuable asset in addressing current challenges in pharmacokinetic optimization and target engagement—key themes in today's pharmaceutical innovation landscape.